Phosphanylidyneerbium

• CAS RN: 12218-47-2
• Molecular Formula: ErP
• Molecular Weight: 198.23 g/mol
• IUPAC Name: phosphanylidyneerbium
• InChI: InChI=1S/Er.P
• InChI Key: AGXKTYMXNZEEHT-UHFFFAOYSA-N
• SMILES: P#[Er]
• synonyms: erbium monophosphide

Description

Phosphanylidyneerbium, also known as Erbium phosphide (ErP), is a rare earth metal phosphide that has gained significant interest in scientific research. It is a semiconductor material that possesses unique properties, making it a promising candidate for various applications in the field of solid-state electronics.

Mechanism Of Action

The mechanism of action of Phosphanylidyneerbium is not well-understood. However, it is believed that its unique properties, such as its high electron mobility and bandgap, play a crucial role in its electronic and optical properties.

Biochemical And Physiological Effects

There is no known biochemical or physiological effect of Phosphanylidyneerbium on living organisms. However, its potential applications in the field of medicine, such as in drug delivery systems, are currently being explored.

Advantages And Limitations For Lab Experiments

Phosphanylidyneerbium possesses several advantages for lab experiments, such as its high thermal stability, easy synthesis, and unique electronic and optical properties. However, its limitations include its high cost and toxicity, which may pose a risk to researchers.

Future Directions

The potential applications of Phosphanylidyneerbium are vast and varied. Some of the future directions for research include exploring its potential applications in spintronics, quantum computing, and energy storage devices. Additionally, the development of novel synthesis methods and the optimization of its properties for specific applications are also areas of interest for future research.
In conclusion, Phosphanylidyneerbium is a rare earth metal phosphide that possesses unique properties, making it a promising candidate for various applications in the field of solid-state electronics. Its potential applications in optoelectronics, thermoelectrics, and spintronics make it an area of interest for future research. However, its high cost and toxicity may pose a challenge for its widespread use in lab experiments.

Synthesis Methods

Phosphanylidyneerbium can be synthesized through various methods, including chemical vapor deposition, molecular beam epitaxy, and solid-state reactions. The most common method for synthesizing ErP is through the reaction of erbium metal with phosphorus at high temperatures.

Scientific Research Applications

Phosphanylidyneerbium has been extensively studied for its potential applications in various fields such as optoelectronics, thermoelectrics, and spintronics. It has been found to exhibit excellent optical and electrical properties, making it a promising candidate for light-emitting diodes (LEDs) and solar cells.